Cas no 6938-97-2 (Phenol,4-(1,1-diphenylethyl)-)

• Product Name: Phenol,4-(1,1-diphenylethyl)-
• CAS No: 6938-97-2
• MF: C₂₀H₁₈O
• MW: 274.356325626373
• CID: 523512
• PubChem ID: 245061
• Update Time: 2025-04-19

Phenol,4-(1,1-diphenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1,1-diphenylethyl)-
• 4-(1,1-diphenylethyl)phenol
• 1,1-Diphenyl-1-< 4-hydroxy-phenyl> -aethan
• 4-(1,1-Diphenyl-aethyl)-phenol
• 4-(1,1-diphenyl-ethyl)-phenol
• 4-Hydroxy-1-(1.1-diphenyl-aethyl)-benzol
• AC1L6F2J
• AC1Q7A5Y
• AGN-PC-0CJ5WE
• CHEMBL504414
• CTK5C9652
• methyldiphenyl(4-hydroxyphenyl)methane
• NCIOpen2_002241
• NSC56592
• SureCN8031149
• DTXSID50288558
• NSC-56592
• 6938-97-2
• SCHEMBL8031149
• BDBM34132
• 4-(1,1-diphenylethyl)phenol, 5b
• AKOS003263037
• QSMWZLKJBVJATE-UHFFFAOYSA-N
• p-(1,1-diphenylethyl)phenol

• Inchi： 1S/C20H18O/c1-20(16-8-4-2-5-9-16,17-10-6-3-7-11-17)18-12-14-19(21)15-13-18/h2-15,21H,1H3
• InChI Key： QSMWZLKJBVJATE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.13584
• Monoisotopic Mass: 274.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.74650